Cas no 57615-30-2 (5-(ethylsulfonyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(ethylsulfonyl)-1,3,4-thiadiazol-2-amine
• CAS No: 57615-30-2
• MF: C₄H₇N₃O₂S₂
• MW: 193.247277498245
• MDL: MFCD08549923
• CID: 1605384
• PubChem ID: 16453230
• Update Time: 2025-08-05

5-(ethylsulfonyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-(ethylsulfonyl)-
• SCHEMBL9860007
• MFCD08549923
• 5-ethylsulfonyl-1,3,4-thiadiazol-2-amine
• 57615-30-2
• AKOS002251019
• AP-853/43464291
• STK517760
• 5-(ETHANESULFONYL)-1,3,4-THIADIAZOL-2-AMINE
• 5-(ethylsulfonyl)-1,3,4-thiadiazol-2-ylamine
• 5-(ethylsulfonyl)-1,3,4-thiadiazol-2-amine

• MDL： MFCD08549923
• Inchi： 1S/C4H7N3O2S2/c1-2-11(8,9)4-7-6-3(5)10-4/h2H2,1H3,(H2,5,6)
• InChI Key： NGDMEHKMIPBRDA-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)(CC)(=O)=O

Computed Properties

• Exact Mass: 192.99811
• Monoisotopic Mass: 192.99796882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 85.94

Additional information on 5-(ethylsulfonyl)-1,3,4-thiadiazol-2-amine

Introduction to 5-(ethylsulfonyl)-1,3,4-thiadiazol-2-amine (CAS No. 57615-30-2)

5-(ethylsulfonyl)-1,3,4-thiadiazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 57615-30-2, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiadiazole class, a structural motif known for its broad spectrum of biological activities. The presence of an ethylsulfonyl group and an amine functionality at the 2-position of the thiadiazole ring imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural framework of 5-(ethylsulfonyl)-1,3,4-thiadiazol-2-amine consists of a five-membered ring containing sulfur and nitrogen atoms, which is a hallmark of thiadiazole derivatives. This core structure is highly versatile and can be modified at various positions to elicit specific biological responses. The ethylsulfonyl substituent at the 5-position introduces a polar, hydrophilic moiety that can enhance solubility and interact with biological targets, while the amine group at the 2-position provides a site for further functionalization or binding interactions.

In recent years, thiadiazole derivatives have been extensively studied due to their potential applications in various therapeutic areas. Notably, compounds within this class have shown promise as antimicrobial agents, anti-inflammatory drugs, and even in the treatment of neurological disorders. The unique electronic properties of the thiadiazole ring facilitate interactions with biological macromolecules, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of 5-(ethylsulfonyl)-1,3,4-thiadiazol-2-amine is its versatility in serving as a precursor for more complex pharmacophores. Researchers have leveraged this compound to synthesize derivatives with enhanced potency and selectivity. For instance, modifications at the 4-position or incorporation of additional heterocyclic rings have led to compounds with improved pharmacokinetic profiles. These derivatives are being evaluated in preclinical studies for their efficacy against a range of diseases.

The synthesis of 5-(ethylsulfonyl)-1,3,4-thiadiazol-2-amine typically involves multi-step organic reactions that construct the thiadiazole core followed by functionalization at the desired positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for industrial applications. The compound's stability under various storage conditions also makes it a practical choice for laboratory and commercial use.

Recent research has highlighted the potential of 5-(ethylsulfonyl)-1,3,4-thiadiazol-2-amine as an intermediate in the development of novel therapeutic agents. Studies have demonstrated its ability to modulate enzymatic activity and interfere with signaling pathways relevant to diseases such as cancer and autoimmune disorders. The compound's interaction with biological targets like kinases and transcription factors has been particularly well-documented. These findings underscore its significance as a building block in drug design.

The pharmacological profile of 5-(ethylsulfonyl)-1,3,4-thiadiazol-2-amine has been further explored through computational modeling and high-throughput screening assays. These approaches have helped identify lead compounds with optimized properties for clinical development. The integration of experimental data with computational predictions has accelerated the discovery process significantly.

Industrial applications of 5-(ethylsulfonyl)-1,3,4-thiadiazol-2-amine extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural features make it suitable for synthesizing compounds that exhibit herbicidal or fungicidal activity. Such applications align with global efforts to develop sustainable agricultural practices by providing effective alternatives to traditional pesticides.

The future prospects for 5-(ethylsulfonyl)-1,3,4-thiadiazol-2-amine are promising, given its broad utility and potential for further innovation. Ongoing research aims to expand its applications in green chemistry and material science by exploring novel synthetic routes and functional derivatives. Collaborative efforts between academia and industry are expected to yield breakthroughs that will enhance our understanding of this versatile compound.